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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of boric acid in water, a

critical parameter for numerous applications in research, pharmaceuticals, and industrial

processes. Understanding the temperature-dependent solubility of boric acid is essential for

formulating aqueous solutions, preventing precipitation, and controlling concentration in various

experimental and manufacturing settings.

Aqueous Solubility of Boric Acid
Boric acid (H₃BO₃) is a weak Lewis acid that is moderately soluble in water. Its solubility is

significantly influenced by temperature, increasing substantially as the temperature rises.[1][2]

This positive temperature coefficient is a key characteristic to consider when preparing and

storing boric acid solutions.

Solubility Data
The following table summarizes the solubility of boric acid in water at various temperatures,

compiled from multiple reputable sources. The data is presented in grams of boric acid per

100 grams of water ( g/100g H₂O) to provide a standardized measure for easy comparison.
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Temperature (°C)
Solubility ( g/100g
H₂O) - Source 1[1]

Solubility ( g/100g
H₂O) - Source 2[1]

Solubility ( g/100g
H₂O) - Source 3[3]
[4]

0 2.66 2.67 2.52

10 3.57 3.73 3.49

20 5.04 5.04 4.72

25 - - 5.7

30 6.60 6.72 6.23

40 8.72 8.72 8.08

50 11.54 - 10.27

60 14.81 14.81 12.97

70 16.73 - 15.75

80 23.75 23.62 19.10

90 30.38 30.38 23.27

100 40.25 40.25 27.53

Note: Minor variations in reported solubility values can be attributed to different experimental

methodologies and the purity of the materials used.

The solubility of boric acid can also be affected by the presence of other solutes. For instance,

its solubility is decreased by lithium and sodium chlorides and mineral acids, but increased by

potassium and rubidium chlorides, as well as potassium and sodium nitrates and sulfates.[5]

Experimental Determination of Boric Acid Solubility
A common and reliable method for determining the solubility of boric acid is the gravimetric

method. This technique involves preparing a saturated solution at a specific temperature,

taking a known mass of the supernatant, evaporating the solvent, and weighing the remaining

solute.
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Detailed Gravimetric Protocol
Preparation of Saturated Solution:

An excess amount of boric acid is added to a known volume of deionized water in a

sealed container, such as a jacketed glass vessel.

The mixture is continuously agitated using a magnetic stirrer.

The temperature of the solution is precisely controlled and maintained at the desired

setpoint using a circulating water bath connected to the jacketed vessel.

The solution is allowed to equilibrate for a sufficient period (typically several hours) to

ensure saturation is reached. The presence of undissolved solid boric acid at the bottom

of the vessel confirms saturation.

Sample Collection:

Once equilibrium is established, the agitation is stopped, and the undissolved solid is

allowed to settle.

A heated pipette or syringe is used to carefully withdraw a sample of the clear supernatant

liquid to prevent premature crystallization upon cooling.

The collected sample is transferred to a pre-weighed, dry container (e.g., a beaker or

evaporating dish).

Gravimetric Analysis:

The exact mass of the collected saturated solution is determined by weighing the

container with the sample and subtracting the initial weight of the empty container.

The solvent (water) is then evaporated from the sample. This is typically done by placing

the container in a drying oven set at a temperature slightly above the boiling point of water

(e.g., 105-110°C).

The container with the dried boric acid residue is cooled to room temperature in a

desiccator to prevent moisture absorption.
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The final mass of the container with the dry boric acid is measured.

Calculation of Solubility:

The mass of the dissolved boric acid is calculated by subtracting the mass of the empty

container from the final mass of the container with the dried residue.

The mass of the water in the original sample is determined by subtracting the mass of the

dissolved boric acid from the total mass of the saturated solution sample.

The solubility is then expressed as grams of boric acid per 100 grams of water.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the gravimetric determination of boric acid
solubility.
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Caption: Workflow for Gravimetric Determination of Boric Acid Solubility.

This guide provides foundational data and methodologies for working with aqueous solutions of

boric acid. For drug development professionals, precise knowledge of solubility is paramount

for formulation, dosage form design, and ensuring the stability and efficacy of pharmaceutical

products containing boric acid or its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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